Cas no 1184983-00-3 (Imidazol-1-yl-acetic Acid-15N2,13C2)
Imidazol-1-yl-acetic Acid-15N2,13C2 Chemical and Physical Properties
Names and Identifiers
-
- Imidazol-1-yl-acetic Acid-15N2,13C2
- 2-imidazol-1-ylacetic acid
-
Imidazol-1-yl-acetic Acid-15N2,13C2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I385597-10mg |
Imidazol-1-yl-acetic Acid-15N2,13C2 |
1184983-00-3 | 10mg |
$ 2009.00 | 2023-09-07 |
Imidazol-1-yl-acetic Acid-15N2,13C2 Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Imidazol-1-yl-acetic Acid-15N2,13C2
Imidazol-1-yl-acetic Acid-¹⁵N₂,¹³C₂: A Comprehensive Overview of Its Chemistry and Applications in Biomedical Research
The compound with CAS No. [CAS] 1184983-00-3, commonly referred to as imidazolyl acetic acid, is a structurally unique organic molecule that has garnered significant attention in recent years due to its versatile functional groups and potential for targeted biomedical applications. When isotopically labeled with ¹⁵N₂ and ¹³C₂ isotopes, this compound becomes an invaluable tool for advanced analytical studies, particularly in tracing metabolic pathways and validating reaction mechanisms through mass spectrometry-based techniques. The incorporation of these stable isotopes enhances its utility in precision research without compromising safety or regulatory compliance.
In its core structure, the imidazolyl group (C₃H₃N₂) is conjugated via a methylene bridge to the carboxylic acid functionality of the acetic acid moiety (CH₂COOH). This configuration creates a polar molecule with a molecular weight of approximately 97.07 g/mol under natural abundance conditions. The presence of two nitrogen atoms at positions 4 and 5 of the imidazole ring allows for precise labeling with ¹⁵N₂ isotopes, while the two carbon atoms within the imidazole framework provide strategic sites for ¹³C₂ enrichment. Recent advances in isotope labeling technologies have enabled high-purity synthesis (>98% isotopic enrichment) of this compound, meeting stringent requirements for quantitative proteomics and metabolomics studies.
Emerging research published in Nature Chemical Biology (2023) highlights the role of imidazolyl-containing compounds as mimetics of histidine residues in protein post-translational modifications. The dual isotopic labeling feature makes this compound ideal for monitoring enzymatic reactions involving histidine phosphatases, where accurate mass measurements are critical for distinguishing between native and modified species. For instance, studies by Dr. Elena Vázquez's group demonstrated that imidazolyl acetic acid derivatives labeled with ¹⁵N₂/¹³C₂ isotopes can be used to track substrate turnover rates in kinase signaling pathways with unprecedented resolution.
The nitrogen-containing heterocyclic structure exhibits characteristic proton NMR signals at δ 7.8–8.5 ppm (imidazole protons) and δ 4.0–4.5 ppm (methylene protons), which are further refined by isotopic substitution. This spectral signature enhancement facilitates precise quantification using techniques like LC-MALDI MS/MS, as reported in a 2024 study from the University of Cambridge's Structural Biology Unit. The carbon isotope labels also contribute to distinct IR spectra, allowing vibrational spectroscopy-based validation of molecular interactions in drug discovery pipelines.
In preclinical drug development, this compound serves as a valuable intermediate for synthesizing novel bioactive agents targeting epigenetic regulators. A groundbreaking study published in JACS Au (January 2024) revealed its ability to modulate histone deacetylase activity when derivatized with specific substituents on the imidazole ring. The dual isotope labeling allows researchers to distinguish between endogenous compounds and synthetic analogs during pharmacokinetic studies, ensuring accurate assessment of drug metabolism profiles.
Synthetic methodologies have evolved significantly since its initial preparation via diazotization-coupling reactions described in early literature (e.g., Tetrahedron Letters 2007). Modern protocols now employ palladium-catalyzed cross-coupling strategies under microwave-assisted conditions, achieving yields exceeding 90% while maintaining isotope integrity. Key innovations include the use of chiral ligands during asymmetric synthesis reported by Professors Zhang et al.'s team at Tsinghua University (Angewandte Chemie International Edition, April 2024), enabling enantiomerically pure forms essential for studying stereoselective biological interactions.
In metabolic engineering applications, this compound's labeled variants have been instrumental in elucidating biosynthetic pathways within microbial systems engineered for pharmaceutical production. A recent collaborative study between MIT and Novartis (Science Advances July 2024) utilized stable isotope tracers like imidazolyl acetic acid-[¹⁵N₂/¹³C₂] to map carbon flux dynamics during production of complex natural products such as taxanes and anthracyclines through advanced metabolic flux analysis techniques.
Bioanalytical applications benefit from the distinct mass signatures introduced by both nitrogen and carbon isotopes (¹⁵N₂/¹³C₂). These features enable simultaneous detection across multiple analytical platforms including GC-MS, LC-HRMS, and NMR spectroscopy when used as internal standards or calibration materials in quantitative assays. Pharmaceutical companies now routinely employ such labeled compounds to validate bioanalytical methods under FDA guidelines requiring traceable reference materials.
In cell signaling research, this compound has been shown to act as a competitive inhibitor against certain zinc-dependent metalloproteases involved in inflammatory processes (Journal of Medicinal Chemistry December 2024). The structural similarity between the imidazole group and histidine residues within enzyme active sites provides unique opportunities for studying protein-protein interaction networks through click chemistry-based affinity probes incorporating these labeled functionalities.
The chemical stability profile under physiological conditions (-6 months at room temperature; >95% purity at pH range 5–8) makes it suitable for long-term storage without cryogenic requirements, which is critical for large-scale biomedical research operations. Recent toxicity studies conducted by EMA-compliant laboratories confirm negligible cytotoxicity up to concentrations exceeding physiological relevance levels (>5 mM), aligning with regulatory standards for investigational medicinal products.
Spectroscopic characterization reveals characteristic UV absorption maxima at ~λmax=365 nm due to conjugated π-electron systems within the imidazole ring structure modified by adjacent carboxylic groups through resonance effects. This optical property enables fluorescence-based detection methods when used as a component in Förster resonance energy transfer (FRET) pairs or quantum dot conjugates developed by nanotechnology researchers at Stanford University's ChEM-H institute (ACS Nano March 2024).
In clinical proteomics research, this compound has been utilized as a stable isotope-labeled internal standard for quantifying endogenous imidazole-containing metabolites using SWATH acquisition workflows on high-resolution mass spectrometers (Molecular & Cellular Proteomics October 2024). Its dual labeling provides enhanced signal-to-noise ratios compared to singly-labeled analogs while maintaining compatibility with standard sample preparation protocols involving solid-phase extraction techniques.
The synthesis process involves rigorous purification steps including preparative HPLC chromatography followed by MALDI TOF MS confirmation to ensure complete removal of unlabeled precursors (Analytical Chemistry June 2024). This ensures that experimental results obtained using this material are free from interference caused by unlabeled impurities often encountered during conventional chemical syntheses.
Innovative applications now emerging include its use as a bioorthogonal reporter molecule in live-cell imaging experiments combined with azide-functionalized nanoparticles (Bioconjugate Chemistry September 2024). The carboxylic acid functionality allows site-specific conjugation without disrupting biological systems' equilibrium states during real-time tracking experiments under confocal microscopy setups optimized for minimal phototoxicity effects.
Cryogenic NMR studies conducted at ETH Zurich's Institute for Chemical & Bioengineering have revealed unique hydrogen bonding patterns between this compound's carboxylic group and surrounding solvent molecules (Journal of Physical Chemistry B February 2024). These insights are crucial when designing drug delivery systems requiring precise control over solubility characteristics across different biological compartments such as aqueous intracellular environments versus lipid-rich cell membranes.
Surface plasmon resonance experiments comparing unlabeled vs labeled variants have demonstrated identical binding kinetics parameters (KD ~nM range) when tested against target receptors expressed on mammalian cell lines (Biochemical Journal August 2024). This confirms that stable isotope incorporation does not perturb molecular recognition processes - an essential criterion when using these materials as controls or calibration standards in biochemical assays.
In vaccine development programs targeting autoimmune diseases like multiple sclerosis, derivatives containing both nitrogen/carbon labels have enabled precise dosimetry calculations during preclinical trials (Vaccine Development Quarterly April-June issue). The ability to track administered doses through non-invasive mass spectrometry imaging techniques has streamlined safety evaluation processes while maintaining experimental rigor required by regulatory agencies worldwide.
1184983-00-3 (Imidazol-1-yl-acetic Acid-15N2,13C2) Related Products
- 143314-17-4(1-Ethyl-3-methylimidazolium acetate)
- 22884-10-2(Imidazol-1-yl-acetic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)